Wrinkling composite sheets
Soft Matter Pub Date: 2023-09-25 DOI: 10.1039/D3SM00430A
Abstract
We examine the buckling shape and critical compression of confined inhomogeneous composite sheets lying on a liquid foundation. The buckling modes are controlled by the bending stiffness of the sheet, the density of the substrate, and the size and the spatially dependent elastic coefficients of the sheet. We solve the beam equation describing the mechanical equilibrium of a sheet when its bending stiffness varies parallel to the direction of confinement. The case of a homogeneous bending stiffness exhibits a degeneracy of wrinkled states for certain lengths of the confined sheet; we explain this degeneracy using an asymptotic analysis valid for long sheets, and show that it corresponds to the switching of the sheet between symmetric and antisymmetric buckling modes. This degeneracy disappears for spatially dependent elastic coefficients. Medium length sheets buckle similarly to their homogeneous counterparts, whereas the wrinkled states in large length sheets concentrate the bending energy towards the soft regions of the sheet.
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